Cas no 1805249-17-5 (Ethyl 6-bromo-2-cyano-3-methylphenylacetate)

• Product Name: Ethyl 6-bromo-2-cyano-3-methylphenylacetate
• CAS No: 1805249-17-5
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4945773
• Update Time: 2025-05-21

Ethyl 6-bromo-2-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-cyano-3-methylphenylacetate
• ethyl 2-(6-bromo-2-cyano-3-methylphenyl)acetate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)6-9-10(7-14)8(2)4-5-11(9)13/h4-5H,3,6H2,1-2H3
• InChI Key： MABLPMCEFOQRRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-bromo-2-cyano-3-methylphenylacetate

Ethyl 6-bromo-2-cyano-3-methylphenylacetate (CAS No. 1805249-17-5): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

Ethyl 6-bromo-2-cyano-3-methylphenylacetate (CAS No. 1805249-17-5) is a highly valuable chemical intermediate that has gained significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. This compound, with its unique molecular structure featuring a bromo substituent, cyano group, and ester functionality, serves as a crucial building block for the synthesis of more complex molecules. Researchers and manufacturers are increasingly interested in this compound as it enables the development of novel active ingredients with improved efficacy and selectivity.

The growing demand for Ethyl 6-bromo-2-cyano-3-methylphenylacetate can be attributed to several factors in the current chemical landscape. First, the pharmaceutical industry's continuous search for new drug candidates has made such intermediates particularly valuable. Second, the agrochemical sector's need for more effective and environmentally friendly crop protection agents has driven research into compounds with this structural motif. Third, the compound's stability and reactivity make it an ideal candidate for various synthetic transformations, answering the frequent search query "what are the best brominated intermediates for organic synthesis?"

From a chemical perspective, Ethyl 6-bromo-2-cyano-3-methylphenylacetate offers multiple reactive sites that can be selectively modified, making it a favorite among synthetic chemists. The bromo group at the 6-position allows for various cross-coupling reactions, which are fundamental in modern medicinal chemistry. The cyano functionality provides opportunities for further derivatization, while the ester group can be hydrolyzed or transformed into other carbonyl derivatives. This versatility addresses common researcher questions like "how to modify bromo-cyano phenylacetate derivatives" and "what reactions work with ethyl phenylacetate esters."

Recent trends in chemical research have highlighted the importance of 6-bromo-2-cyano-3-methylphenylacetic acid derivatives in addressing current challenges. For instance, the compound's structural features align well with the development of kinase inhibitors, a hot topic in cancer research. Additionally, its potential use in creating novel fungicides responds to the agricultural industry's need for solutions against resistant pathogens. These applications directly connect to trending search terms such as "brominated phenylacetates in drug discovery" and "cyano ester intermediates for crop protection."

The synthesis and handling of Ethyl 6-bromo-2-cyano-3-methylphenylacetate require specialized knowledge, which explains the frequent searches for "synthesis protocol for bromo-cyano phenylacetates" and "storage conditions for ethyl 6-bromo-2-cyano-3-methylphenylacetate." Proper storage typically involves protection from moisture and light, with recommended temperatures below 25°C. The compound's stability under various conditions makes it suitable for international shipping and long-term storage, an important consideration for global supply chains in the chemical industry.

Quality control aspects of Ethyl 6-bromo-2-cyano-3-methylphenylacetate are another area of significant interest. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure purity and confirm identity. These quality measures respond to the pharmaceutical industry's stringent requirements and answer common queries like "how to analyze bromo-cyano phenylacetate purity" and "specifications for CAS 1805249-17-5." The typical purity grade for research purposes ranges from 95% to 98%, with higher grades available for specific applications.

Market dynamics for Ethyl 6-bromo-2-cyano-3-methylphenylacetate reflect the broader trends in fine chemicals. The compound's price and availability fluctuate based on raw material costs, manufacturing capacity, and research demand. Recent years have seen increased interest from contract research organizations and generic drug manufacturers, leading to more frequent searches for "bulk suppliers of ethyl 6-bromo-2-cyano-3-methylphenylacetate" and "CAS 1805249-17-5 price trends." The development of more efficient synthetic routes continues to be an active area of research, aiming to reduce costs and environmental impact.

Environmental and regulatory considerations for 6-bromo-2-cyano-3-methylphenylacetic acid ethyl ester are increasingly important in today's chemically conscious market. While the compound itself is not classified as hazardous under current regulations, proper handling procedures are still essential. This aligns with growing searches for "green chemistry approaches to brominated intermediates" and "sustainable production of cyano esters." Manufacturers are investing in cleaner production methods to meet both regulatory requirements and customer expectations for environmentally responsible chemistry.

Future prospects for Ethyl 6-bromo-2-cyano-3-methylphenylacetate appear promising, with potential applications expanding beyond current uses. The compound's molecular framework makes it suitable for developing materials with specialized properties, answering emerging queries about "functional materials from bromo-cyano aromatics." Additionally, its potential in electronic materials and specialty polymers represents an exciting frontier, connecting to trending topics in materials science and nanotechnology research.

In conclusion, Ethyl 6-bromo-2-cyano-3-methylphenylacetate (CAS No. 1805249-17-5) stands as a prime example of how strategic molecular design creates valuable chemical tools. Its combination of reactivity, stability, and transformability ensures its continued importance in medicinal chemistry, agrochemical development, and beyond. As research progresses and new applications emerge, this compound will likely remain at the forefront of intermediate chemistry, addressing both current needs and future challenges in molecular innovation.